Cas no 1289270-48-9 (3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine)
3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine
-
- MDL: MFCD19544026
- Inchi: 1S/C9H8BrN3/c1-7-3-12-13(6-7)9-2-8(10)4-11-5-9/h2-6H,1H3
- InChI Key: AUXATFWHCOQRSE-UHFFFAOYSA-N
- SMILES: C1=NC=C(N2C=C(C)C=N2)C=C1Br
3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8158160-1g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95% | 1g |
$1086.0 | 2023-09-02 | |
| Enamine | EN300-8158160-5g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95% | 5g |
$3147.0 | 2023-09-02 | |
| Enamine | EN300-8158160-10g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95% | 10g |
$4667.0 | 2023-09-02 | |
| Enamine | EN300-8158160-0.05g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95.0% | 0.05g |
$252.0 | 2025-02-21 | |
| Enamine | EN300-8158160-0.1g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95.0% | 0.1g |
$376.0 | 2025-02-21 | |
| Enamine | EN300-8158160-0.25g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95.0% | 0.25g |
$538.0 | 2025-02-21 | |
| Enamine | EN300-8158160-0.5g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95.0% | 0.5g |
$847.0 | 2025-02-21 | |
| Enamine | EN300-8158160-1.0g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95.0% | 1.0g |
$1086.0 | 2025-02-21 | |
| Enamine | EN300-8158160-2.5g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95.0% | 2.5g |
$2127.0 | 2025-02-21 | |
| Enamine | EN300-8158160-5.0g |
3-bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine |
1289270-48-9 | 95.0% | 5.0g |
$3147.0 | 2025-02-21 |
3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine
Recent Advances in the Study of 3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine (CAS: 1289270-48-9)
3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine (CAS: 1289270-48-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its pyridine and pyrazole moieties, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.
The structural features of 3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine make it an attractive scaffold for medicinal chemists. The bromine atom at the 3-position of the pyridine ring offers a reactive site for further functionalization, while the 4-methylpyrazole moiety can engage in hydrogen bonding interactions with biological targets. These properties have led to its incorporation into various drug discovery programs, particularly in the development of small-molecule inhibitors targeting protein kinases and other enzymes involved in disease pathways.
Recent research has demonstrated the efficacy of derivatives of 3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine in inhibiting specific kinases implicated in cancer and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of potent JAK2 inhibitors, which are being investigated for their potential in treating myeloproliferative disorders. The study reported that modifications to the pyrazole ring could significantly enhance the selectivity and potency of these inhibitors.
In addition to its applications in kinase inhibition, 3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine has also been explored as a precursor for antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel pyridine-pyrazole hybrids exhibiting broad-spectrum antibacterial activity against resistant strains of bacteria. The researchers attributed the observed activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic processes.
The synthesis and characterization of 3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine have been optimized in recent years, with several studies focusing on improving yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process, making the compound more accessible for research and development purposes. These advancements have facilitated its widespread use in high-throughput screening and combinatorial chemistry.
Looking ahead, the potential of 3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine in drug discovery remains vast. Ongoing research is exploring its incorporation into multifunctional ligands for targeted therapy, as well as its use in the development of fluorescent probes for biological imaging. The compound's versatility and adaptability position it as a valuable tool in the quest for novel therapeutic agents.
In conclusion, 3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine (CAS: 1289270-48-9) represents a promising scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition, antimicrobial activity, and drug discovery underscore its importance in contemporary research. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the treatment of various diseases.
1289270-48-9 (3-Bromo-5-(4-methyl-1H-pyrazol-1-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)